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Compound of Interest

Compound Name: 15-LOX-1 inhibitor 1

Cat. No.: B10783248

This document provides immediate safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 15-lipoxygenase-1 (15-LOX-1)
inhibitors. Please note that the name "15-LOX-1 inhibitor 1" can refer to at least two distinct
chemical compounds with different safety profiles. It is crucial to identify the specific inhibitor
being used by its CAS number to ensure appropriate safety measures are taken.

Compound 1: 4-methyl-2-(4-
methylpiperazinyl)pyrimido[4,5-b]benzothiazine (4-
MMPB)

« CAS Number: 928853-86-5[1]

e Synonyms: 15-LO Inhibitor 1, 4-MMPBJ[2]

According to the Safety Data Sheet, this compound is not classified as hazardous according to
the Globally Harmonized System (GHS)[1]. However, standard laboratory safety precautions
should always be followed.

Personal Protective Equipment (PPE) and Safety Measures:
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Category

Recommendation

Source

Eye/Face Protection

Safety glasses

General Laboratory Practice

Skin Protection

Protective gloves

General Laboratory Practice

Respiratory Protection

Not required under normal

conditions of use

[1]

Ventilation

Use in a well-ventilated area

General Laboratory Practice

Handling and Storage:

Aspect

Guideline

Source

Safe Handling

Avoid inhalation, and contact

with eyes and skin.

General Laboratory Practice

Storage

Keep container tightly sealed

in a cool, well-ventilated area.

General Laboratory Practice

Incompatible Materials

Strong acids/alkalis, strong

oxidizing/reducing agents.

[3]

Disposal:
Method Recommendation Source
Dispose of contents/container
General to an approved waste disposal [3]

plant.

Environmental Precautions

Do not allow to enter
sewers/surface or ground
water. Water hazard class 1
(Self-assessment): slightly

hazardous for water.

[1]

Compound 2: 15-LOX-1 inhibitor 1
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« CAS Number: 2349374-37-2[3]

e Molecular Formula: C22H21CIN204[3]

This compound is classified as harmful if swallowed and very toxic to aquatic life with long-
lasting effects[3].

Personal Protective Equipment (PPE) and Safety Measures:

Category Recommendation Source

) Safety goggles with side-
Eye/Face Protection ) [3]
shields

) ] Protective gloves, Impervious
Skin Protection ) [3]
clothing

Respiratory Protection Suitable respirator [3]

Ensure adequate ventilation.
Ventilation Provide accessible safety [3]

shower and eye wash station.

Handling and Storage:
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Aspect Guideline Source

Avoid inhalation, contact with
eyes and skin. Avoid dust and
) aerosol formation. Wash skin
Safe Handling ) [3]
thoroughly after handling. Do
not eat, drink or smoke when

using this product.

Keep container tightly sealed

in a cool, well-ventilated area.

Keep away from direct sunlight
Storage o [3]

and sources of ignition. Store

at -20°C (powder) or -80°C (in

solvent).

) ) Strong acids/alkalis, strong
Incompatible Materials o ] [3]
oxidizing/reducing agents.

Disposal:
Method Recommendation Source
Dispose of contents/container
General to an approved waste disposal [3]

plant.

) ) Avoid release to the
Environmental Precautions _ _ [3]
environment. Collect spillage.

Experimental Protocols
Protocol for 15-Lipoxygenase Inhibition Assay

This assay is based on the 15-lipoxygenase (15-LO) catalyzed reaction between oxygen and a
polyunsaturated fatty acid, such as linoleic acid. The formation of a conjugated double bond
system results in an increased absorbance at 234 nm, which is used to quantify the reaction
product and monitor the peroxidation reaction[4].
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Materials:

15-Lipoxygenase (from soybeans)

Linoleic acid

Borate buffer (0.2 M, pH 9.0)

Dimethyl sulfoxide (DMSO) for dissolving inhibitors

Test inhibitor (15-LOX-1 inhibitor 1)

Procedure:

Prepare a Borate Buffer: 0.2 M, pH 9.0, made from boric acid and sodium hydroxide[4].

e Prepare the Substrate Solution (250 uM): Mix 10 pL of linoleic acid and 30 pL of ethanol. Add
120 mL of borate buffer. This solution should be used on the same day it is made. A slight
level of preoxidation of linoleic acid is necessary for enzyme activation[4].

o Prepare the Enzyme Solution: Dissolve 15-LO in the 0.2 M borate buffer to a concentration
of about 10,000 U/mL. This stock solution should be kept on ice. For the assay, the enzyme
will be diluted to 400 U/mL, with a final concentration in the assay of 200 U/mL[4].

o Prepare the Inhibitor Solution: Dissolve the substance to be tested in DMSO[4].

o Assay Execution: The reaction is monitored by the increase in absorbance at 234 nm due to
the formation of conjugated dienes[4]. The inhibitory effect of the test compound is
determined by comparing the reaction rate in the presence of the inhibitor to the rate of a
control reaction without the inhibitor.

Signaling Pathway and Experimental Workflow

The following diagram illustrates a simplified signaling pathway involving 15-LOX-1, which is
implicated in inflammatory responses and oxidative stress.
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Caption: Simplified 15-LOX-1 signaling pathway.

The diagram below outlines a general experimental workflow for assessing the efficacy of a 15-
LOX-1 inhibitor.
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Caption: Experimental workflow for 15-LOX-1 inhibitor testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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